Cas no 32267-51-9 (Cyclopentanepropanoicacid, 2-octyl-)

• Product Name: Cyclopentanepropanoicacid, 2-octyl-
• CAS No: 32267-51-9
• MF: C₁₆H₃₀O₂
• MW: 254.408205509186
• CID: 320848
• PubChem ID: 57357948
• Update Time: 2025-04-19

Cyclopentanepropanoicacid, 2-octyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanepropanoicacid, 2-octyl-
• Tetranorprostanoicacid
• 3-(2-octylcyclopentyl)propanoic acid
• 32267-51-9
• DTXSID90723953

• Inchi： 1S/C16H30O2/c1-2-3-4-5-6-7-9-14-10-8-11-15(14)12-13-16(17)18/h14-15H,2-13H2,1H3,(H,17,18)
• InChI Key： LVXBMUBVKVMDOC-UHFFFAOYSA-N
• SMILES： OC(CCC1CCCC1CCCCCCCC)=O

Computed Properties

• Exact Mass: 254.2247
• Monoisotopic Mass: 254.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3